1-[(adamantan-1-yl)methoxy]-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol hydrochloride

Specification

• CAS No.: 1212093-93-0
• Molecular Formula: C20H36ClNO3
• Molecular Weight: 373.96
• IUPAC Name: 1-(1-adamantylmethoxy)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol;hydrochloride
• Standard InChI: InChI=1S/C20H35NO3.ClH/c1-14-9-21(10-15(2)24-14)11-19(22)12-23-13-20-6-16-3-17(7-20)5-18(4-16)8-20;/h14-19,22H,3-13H2,1-2H3;1H
• Standard InChI Key: OURYCFUOJVKEKD-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)CC(COCC23CC4CC(C2)CC(C4)C3)O.Cl

Introduction

1-[(Adamantan-1-yl)methoxy]-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol hydrochloride is a complex organic compound featuring an adamantane core, which provides rigidity and steric hindrance, combined with a morpholine moiety. This compound is of interest due to its potential applications in various fields, including pharmacology and biochemical assays.

Synthesis

The synthesis of 1-[(adamantan-1-yl)methoxy]-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol hydrochloride typically involves multiple steps, including the formation of the adamantane core and its subsequent modification. Key parameters such as temperature, reaction time, and solvent choice are crucial for optimizing yield and purity. Reactions are often conducted under reflux conditions for several hours to ensure complete conversion.

Potential Applications

This compound has potential applications in pharmacology and biochemical assays. The adamantane core is known for its presence in biologically active compounds with various pharmacological activities. Further research into its pharmacological effects could lead to novel therapeutic agents or tools in biochemical assays.

Research Findings and Challenges

While detailed pharmacological studies are needed to fully understand the mechanism of action, the compound's structure suggests it may interact with biological targets such as receptors or enzymes. Parameters like pH, temperature, and concentration significantly influence these interactions.